Cas no 1069-29-0 (L-Cystine,1,1'-dimethyl ester)

L-Cystine,1,1'-dimethyl ester structure
L-Cystine,1,1'-dimethyl ester structure
Product Name:L-Cystine,1,1'-dimethyl ester
CAS No:1069-29-0
MF:C8H16N2O4S2
MW:268.353639602661
CID:150225
PubChem ID:2724377
Update Time:2025-04-19

L-Cystine,1,1'-dimethyl ester Chemical and Physical Properties

Names and Identifiers

    • L-Cystine,1,1'-dimethyl ester
    • Dimethyl cystinate
    • (R,R)-cystine dimethyl ether
    • [(tetrahydrothiophene)AuICl]
    • [2-[[(2-hydroxyphenyl)methylene]hydrazino]-2-oxo-ethyl]trimethyl-ammonium chloride
    • [AuCl(tetrahydrothiophene)]
    • [gold(I)chloride(tetrahydrothiophene)]
    • [H2SalGT]Cl
    • [H-Cys-OMe]2
    • Au(tetrahydrothiophene)Cl
    • cystine-di-OMe
    • Gold,chloro(tetrahydrothiophene)
    • L-cysteine dimethyl ester hydrochloride
    • L-cystine dimethyl ether
    • L-cystine dimethylester
    • salicylidene Girard-T hydrazone
    • L-Cystine dimethyl
    • cystine dimethyl ester
    • L-Cystine-O,O-dimethyl ester
    • 3,3'-Dithiodi(L-alanine methyl) ester
    • 3,3'-Dithiobis(L-alanine methyl) ester
    • 3,3'-Dithiobis[(2R)-2-aminopropionic acid methyl] ester
    • L-Cystine, 1,1'-diMethyl ester
    • Dimethyl-L-cystine
    • L-Cystine, dimethyl ester
    • 1069-29-0
    • dimethyl L-cystinate
    • VEO23D129R
    • CYSTINE, DIMETHYL ESTER
    • PD196659
    • Q27291789
    • UNII-VEO23D129R
    • NXPNPYNCKSWEHA-WDSKDSINSA-N
    • CDME
    • CHEMBL4228994
    • DIMETHYL CYSTINATE [INCI]
    • SCHEMBL111173
    • methyl (2R)-2-amino-3-[[(2R)-2-amino-3-methoxy-3-oxopropyl]disulfanyl]propanoate
    • Inchi: 1S/C8H16N2O4S2/c1-13-7(11)5(9)3-15-16-4-6(10)8(12)14-2/h5-6H,3-4,9-10H2,1-2H3/t5-,6-/m0/s1
    • InChI Key: NXPNPYNCKSWEHA-WDSKDSINSA-N
    • SMILES: S(C[C@@H](C(=O)OC)N)SC[C@@H](C(=O)OC)N

Computed Properties

  • Exact Mass: 268.05500
  • Monoisotopic Mass: 268.055148
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 9
  • Complexity: 216
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 155
  • XLogP3: -1.1

Experimental Properties

  • Density: 1.318
  • Boiling Point: 375.5°C at 760 mmHg
  • Flash Point: 180.9°C
  • Refractive Index: 1.558
  • PSA: 155.24000
  • LogP: 0.76900

L-Cystine,1,1'-dimethyl ester Customs Data

  • HS CODE:2930909090
  • Customs Data:

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

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